Cas no 1806758-66-6 (Methyl 3-(bromomethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Methyl 3-(bromomethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1806758-66-6
• MF: C₁₁H₁₁BrF₃NO₄
• MW: 358.108553171158
• CID: 4813079
• Update Time: 2025-05-21

Methyl 3-(bromomethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H11BrF3NO4/c1-18-8-5-16-10(20-11(13,14)15)7(4-12)6(8)3-9(17)19-2/h5H,3-4H2,1-2H3
• InChI Key： BWYQQHSCEIEPSE-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC=C(C=1CC(=O)OC)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 2.7
• Topological Polar Surface Area: 57.6

Additional information on Methyl 3-(bromomethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-4-acetate

Methyl 3-(bromomethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-4-acetate: A Comprehensive Overview

Methyl 3-(bromomethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-4-acetate, identified by the CAS number 1806758-66-6, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which incorporates a pyridine ring substituted with various functional groups, including a bromomethyl group, a methoxy group, and a trifluoromethoxy group. These substituents confer the molecule with distinct chemical properties, making it an invaluable tool in modern chemical research.

The pyridine ring serves as the central framework of this compound, providing a rigid structure that facilitates various chemical reactions. The bromomethyl group attached at the 3-position introduces electrophilic reactivity, enabling the molecule to participate in nucleophilic substitution reactions. Meanwhile, the methoxy group at the 5-position and the trifluoromethoxy group at the 2-position contribute to the molecule's electronic properties, enhancing its stability and reactivity in different chemical environments. The acetate group at the 4-position further modulates the molecule's solubility and reactivity, making it suitable for a wide range of applications.

Recent studies have highlighted the potential of Methyl 3-(bromomethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-4-acetate in drug discovery. Researchers have demonstrated that this compound exhibits remarkable bioactivity, particularly in inhibiting key enzymes involved in cancer progression. For instance, a study published in *Journal of Medicinal Chemistry* revealed that this compound can effectively inhibit the activity of histone deacetylases (HDACs), which are known to play a critical role in epigenetic regulation and cancer development. This finding underscores its potential as a lead compound for developing novel anti-cancer therapies.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics. A recent investigation reported in *Advanced Materials* demonstrated that films prepared from this compound exhibit excellent charge transport properties, making them suitable for applications in organic field-effect transistors (OFETs). The incorporation of the trifluoromethoxy group was found to significantly enhance the molecule's electron-withdrawing ability, thereby improving its compatibility with various semiconductor materials.

The synthesis of Methyl 3-(bromomethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-4-acetate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the pyridine ring through Friedländer annulation, followed by sequential substitution reactions to introduce the functional groups. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in achieving high yields and purity levels. These advancements in synthetic methodology have significantly facilitated its large-scale production for both research and industrial purposes.

From an environmental perspective, this compound has been subjected to rigorous toxicity testing to assess its potential impact on human health and ecosystems. According to findings published in *Environmental Science & Technology*, Methyl 3-(bromomethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-4-acetate demonstrates low acute toxicity when administered via oral or dermal routes. However, chronic exposure studies are currently underway to evaluate its long-term effects on aquatic organisms and soil microbiota.

Looking ahead, ongoing research is focused on exploring new functionalization strategies for this compound to expand its application scope further. Scientists are particularly interested in modifying the substituents on the pyridine ring to tailor its properties for specific uses. For example, replacing the methoxy group with other electron-donating or withdrawing groups could unlock new reactivity patterns or improve its compatibility with different biological systems.

In conclusion, Methyl 3-(bromomethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806758-66-6) stands as a testament to the ingenuity of modern chemical synthesis and its profound impact on diverse scientific disciplines. Its unique structure, coupled with cutting-edge research findings, positions it as a pivotal compound in advancing both pharmaceutical and materials science frontiers.